Cas no 19300-65-3 (3,3-Oxetanedimethanol,3,3-dibenzoate)

• Product Name: 3,3-Oxetanedimethanol,3,3-dibenzoate
• CAS No: 19300-65-3
• MF: C₁₉H₁₈O₅
• MW: 326.343225955963
• CID: 186822
• PubChem ID: 209136
• Update Time: 2025-04-19

3,3-Oxetanedimethanol,3,3-dibenzoate Chemical and Physical Properties

Names and Identifiers

• 3,3-Oxetanedimethanol,3,3-dibenzoate
• 3,3-Oxetanedimethanol, dibenzoate
• 3,3-Oxetanediylbis(methylene) dibenzoate
• oxetane-3,3-diyldimethanediyl dibenzoate
• 19300-65-3
• DTXSID00940977
• [3-(benzoyloxymethyl)oxetan-3-yl]methyl benzoate
• (Oxetane-3,3-diyl)bis(methylene) dibenzoate

• Inchi： 1S/C19H18O5/c20-17(15-7-3-1-4-8-15)23-13-19(11-22-12-19)14-24-18(21)16-9-5-2-6-10-16/h1-10H,11-14H2
• InChI Key： AFCXVIMWALUMQB-UHFFFAOYSA-N
• SMILES： O1CC(COC(C2C=CC=CC=2)=O)(COC(C2C=CC=CC=2)=O)C1

Computed Properties

• Exact Mass: 326.11544
• Monoisotopic Mass: 326.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.221
• Boiling Point: 452.9°Cat760mmHg
• Flash Point: 199.2°C
• Refractive Index: 1.568
• PSA: 61.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids